![molecular formula C17H15N3O4S B4400074 N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-methoxy-3-nitrobenzamide](/img/structure/B4400074.png)
N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-methoxy-3-nitrobenzamide
Overview
Description
N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-methoxy-3-nitrobenzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. The compound is known for its unique properties, including its mechanism of action and its biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-methoxy-3-nitrobenzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in the development of cancer and inflammation. The compound has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 and lipoxygenase, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis (programmed cell death), and the inhibition of angiogenesis (the formation of new blood vessels). The compound has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory and anticancer effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-methoxy-3-nitrobenzamide in lab experiments is its ability to selectively target certain enzymes and signaling pathways, which can help to identify potential drug targets for the treatment of cancer and inflammation. However, a limitation of using this compound is its potential toxicity, which can limit its use in certain in vivo experiments.
Future Directions
There are several future directions for the study of N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-methoxy-3-nitrobenzamide. One direction is the development of new drugs based on the structure of this compound, which may have improved efficacy and reduced toxicity. Another direction is the investigation of the compound's potential applications in the treatment of other diseases, such as neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on different signaling pathways.
Scientific Research Applications
N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-methoxy-3-nitrobenzamide has been used in a variety of scientific research applications, including in the study of cancer, inflammation, and neurodegenerative diseases. The compound has been shown to have anti-inflammatory and anticancer properties, and has been used in the development of new drugs for the treatment of these conditions.
properties
IUPAC Name |
N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-methoxy-3-nitrobenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O4S/c1-9-4-5-10(2)15-14(9)18-17(25-15)19-16(21)11-6-7-13(24-3)12(8-11)20(22)23/h4-8H,1-3H3,(H,18,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSUDTAQXADCGJJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=C(C=C1)C)SC(=N2)NC(=O)C3=CC(=C(C=C3)OC)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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